Cas no 20778-58-9 (2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-)
20778-58-9 structure
Product Name:2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
CAS No:20778-58-9
MF:C20H32O3
MW:320.466286659241
CID:1396015
Update Time:2024-08-16
2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)-
- 2-Acetoxy-2.4.6-tri-tert.-butyl-cyclohexadien-(3.5)-on-(1)
-
- Inchi: 1S/C20H32O3/c1-13(21)23-20(19(8,9)10)12-14(17(2,3)4)11-15(16(20)22)18(5,6)7/h11-12H,1-10H3
- InChI Key: UDVDYDGQUBUBTJ-UHFFFAOYSA-N
- SMILES: C1(=O)C(OC(C)=O)(C(C)(C)C)C=C(C(C)(C)C)C=C1C(C)(C)C
Computed Properties
- Exact Mass: 320.23526
Experimental Properties
- Density: 0.98±0.1 g/cm3(Predicted)
- Boiling Point: 387.7±41.0 °C(Predicted)
- PSA: 43.37
2,4-Cyclohexadien-1-one, 6-(acetyloxy)-2,4,6-tris(1,1-dimethylethyl)- Related Literature
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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